Cas no 1603412-59-4 (2-Amino-1-cyclopropyl-3-methoxypropan-1-one)

• Product Name: 2-Amino-1-cyclopropyl-3-methoxypropan-1-one
• CAS No: 1603412-59-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5742488
• PubChem ID: 116594184
• Update Time: 2025-10-30

2-Amino-1-cyclopropyl-3-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-cyclopropyl-3-methoxypropan-1-one
• 1603412-59-4
• EN300-795032

• Inchi： 1S/C7H13NO2/c1-10-4-6(8)7(9)5-2-3-5/h5-6H,2-4,8H2,1H3
• InChI Key： GMLHJTVHJSMZQU-UHFFFAOYSA-N
• SMILES： O=C(C(COC)N)C1CC1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-1-cyclopropyl-3-methoxypropan-1-one

Introduction to 2-Amino-1-cyclopropyl-3-methoxypropan-1-one (CAS No. 1603412-59-4)

2-Amino-1-cyclopropyl-3-methoxypropan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1603412-59-4, has garnered attention due to its role in the synthesis of various pharmacologically relevant molecules. The presence of both amino and methoxy functional groups, combined with a cyclopropyl moiety, makes it a versatile intermediate in medicinal chemistry.

The structural motif of 2-Amino-1-cyclopropyl-3-methoxypropan-1-one positions it as a valuable building block for the development of novel therapeutic agents. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been leveraged in recent years to design molecules with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on exploiting cyclopropyl-containing scaffolds for drug discovery. The rigid three-membered ring structure of cyclopropane provides a unique conformational constraint that can be harnessed to optimize receptor interactions. This has led to the identification of several promising candidates in oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of 2-Amino-1-cyclopropyl-3-methoxypropan-1-one is its potential as a precursor for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced bioactivity and selectivity. For instance, modifications at the amino and methoxy positions have been explored to modulate interactions with biological targets. These efforts have resulted in the identification of several novel compounds with therapeutic potential.

The synthesis of 2-Amino-1-cyclopropyl-3-methoxypropan-1-one itself is an intriguing challenge due to the complexity of its structure. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only facilitate the production of the compound but also provide insights into its reactivity and functionalization possibilities.

Recent studies have highlighted the importance of 2-Amino-1-cyclopropyl-3-methoxypropan-1-one in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in cancer therapy. The structural features of this compound make it an attractive candidate for designing inhibitors with high specificity and potency. Preliminary computational studies suggest that derivatives of this compound can effectively disrupt kinase activity without significant off-target effects.

Another area where 2-Amino-1-cyclopropyl-3-methoxypropan-1-one has shown promise is in the treatment of infectious diseases. The growing threat of antibiotic-resistant pathogens has necessitated the discovery of new therapeutic strategies. The unique structural features of this compound have been exploited to design molecules that interfere with essential bacterial processes. Early-stage trials have demonstrated encouraging results, indicating its potential as a lead compound for novel antibiotics.

The role of 2-Amino-1-cyclopropyl-3-methoxypropan-1-one in central nervous system (CNS) drug discovery is also noteworthy. The blood-brain barrier presents a significant challenge for delivering therapeutic agents to the brain. However, compounds with favorable pharmacokinetic properties can overcome this barrier effectively. The cyclopropyl group enhances lipophilicity, making it easier for 2-Amino-1-cyclopropyl-3-methoxypropan-1-one and its derivatives to cross this barrier. This property has been exploited in the development of novel treatments for neurodegenerative diseases.

In conclusion, 2-Amino-1-cyclopropyl-3-methoxypropan-1-one (CAS No. 1603412-59-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and CNS disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery.